Cas no 2167971-48-2 (1-allyl-3-bromo-1H-1,2,4-triazol-5-ol)

• Product Name: 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol
• CAS No: 2167971-48-2
• MF: C₅H₆BrN₃O
• MW: 204.024639606476
• MDL: MFCD31381738
• CID: 5094737
• Update Time: 2026-03-02

1-allyl-3-bromo-1H-1,2,4-triazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-3-bromo-1H-1,2,4-triazol-5-ol
• 3H-1,2,4-Triazol-3-one, 5-bromo-1,2-dihydro-2-(2-propen-1-yl)-
• 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol

• MDL： MFCD31381738
• Inchi： 1S/C5H6BrN3O/c1-2-3-9-5(10)7-4(6)8-9/h2H,1,3H2,(H,7,8,10)
• InChI Key： OISPDSITPPJNTH-UHFFFAOYSA-N
• SMILES： N1C(Br)=NC(=O)N1CC=C

Additional information on 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol

Comprehensive Overview of 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol (CAS No. 2167971-48-2)

The compound 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol (CAS No. 2167971-48-2) is a specialized heterocyclic molecule that has garnered significant attention in modern organic chemistry and pharmaceutical research. This triazole derivative is characterized by its unique structural features, including an allyl group, a bromo substituent, and a hydroxyl functional group, which collectively contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in medicinal chemistry, agrochemical development, and material science.

One of the key reasons for the growing popularity of 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol is its role as a building block in the synthesis of more complex molecules. The presence of both electrophilic and nucleophilic sites within its structure allows for a wide range of chemical transformations, making it a valuable intermediate in drug discovery and catalysis. Recent studies have highlighted its potential in designing enzyme inhibitors and bioactive compounds, aligning with the current trend of targeting specific biological pathways for therapeutic interventions.

In the context of sustainable chemistry, 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol has been explored for its compatibility with green synthesis methodologies. With the increasing demand for eco-friendly chemical processes, researchers are investigating its use in microwave-assisted reactions and solvent-free conditions. These approaches not only reduce environmental impact but also enhance reaction efficiency, addressing the global push toward sustainable development goals (SDGs).

The compound’s physicochemical properties, such as solubility, stability, and melting point, have been extensively studied to optimize its handling and storage. For instance, its moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and ethanol makes it suitable for various laboratory applications. Additionally, its stability under ambient conditions ensures long-term usability, a critical factor for industrial-scale production.

From a commercial perspective, 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on purity grades, with analytical standards and bulk quantities catering to different market segments. Companies involved in custom synthesis and contract research frequently list this compound as part of their portfolio, reflecting its demand in niche applications.

Looking ahead, the future of 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol appears promising, particularly in emerging fields like precision medicine and smart materials. Its modular structure allows for further functionalization, enabling the creation of tailored molecules for specific industrial or biomedical needs. As computational chemistry and AI-driven drug design continue to advance, the role of such triazole derivatives is expected to expand, offering new opportunities for innovation.

In summary, 1-allyl-3-bromo-1H-1,2,4-triazol-5-ol (CAS No. 2167971-48-2) represents a fascinating intersection of chemical innovation and practical utility. Its multifaceted applications, combined with the ongoing trends in sustainability and technology-driven research, position it as a compound of enduring relevance in the scientific community.